molecular formula C8H16O2 B3423191 (7,8-~13~C_2_)Octanoic acid CAS No. 287111-09-5

(7,8-~13~C_2_)Octanoic acid

Cat. No.: B3423191
CAS No.: 287111-09-5
M. Wt: 144.21 g/mol
InChI Key: WWZKQHOCKIZLMA-UHFFFAOYSA-N
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Description

Octanoic acid, also known as caprylic acid, is an eight-carbon chain fatty acid . It is found naturally in coconuts and breast milk . It is an oily liquid with a slightly unpleasant rancid-like smell that is minimally soluble in water . It is used to treat candidiasis and bacterial infections . Octanoic acid has antibacterial and antifungal properties .


Synthesis Analysis

Octanoic acid is involved in the preparation of lactams using enzyme-catalyzed aminolysis . It was prepared from methyl 8-aminooctanoate with 10% Pd/C by stirring in water for 2h at 177°C .


Molecular Structure Analysis

The molecular formula of Octanoic acid is C8H16O2 . Its molecular weight is 144.2114 . The IUPAC Standard InChI is InChI=1S/C8H16O2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H,9,10) .


Physical and Chemical Properties Analysis

Octanoic acid has a characteristic strong, unpleasant odor and is a weak acid in terms of its dissociation in water, but it is a stronger acid than acetic acid . It freezes at 16.7°C and boils at 239.7°C . It is found naturally in the milk of various mammals, and it is a minor component of coconut oil and palm kernel oil .

Mechanism of Action

Astrocyte metabolism of the medium-chain fatty acids octanoic acid promotes GABA synthesis in neurons via elevated glutamine supply . The metabolism of octanoic acid primarily occurs in astrocytes . This metabolism is linked to the metabolic coupling of neurons and astrocytes, which may serve as a protective metabolic mechanism of octanoic acid supplementation in neurological disorders .

Safety and Hazards

Octanoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage . It may cause respiratory irritation . It is advised to wear personal protective equipment, avoid contact with skin, eyes, and clothing, avoid dust formation, and do not ingest or breathe vapours/dust .

Future Directions

The use of octanoic acid is gaining attention in the field of neurology. It has shown beneficial effects in neurodegenerative diseases . Future research may focus on further understanding the protective metabolic mechanism of octanoic acid supplementation in neurological disorders .

Properties

IUPAC Name

(7,8-13C2)octanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H,9,10)/i1+1,2+1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWZKQHOCKIZLMA-ZDOIIHCHSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[13CH3][13CH2]CCCCCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30745715
Record name (7,8-~13~C_2_)Octanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30745715
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

146.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

287111-09-5
Record name (7,8-~13~C_2_)Octanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30745715
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 287111-09-5
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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